Cas no 1251200-06-2 (3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline)

• Product Name: 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline
• CAS No: 1251200-06-2
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 4581903
• Update Time: 2025-05-25

3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{[methyl(1,3-thiazol-4-ylmethyl)amino]methyl}aniline
• 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline

• Inchi： 1S/C12H15N3S/c1-15(7-12-8-16-9-14-12)6-10-3-2-4-11(13)5-10/h2-5,8-9H,6-7,13H2,1H3
• InChI Key： RPJHXFTVSBKUOS-UHFFFAOYSA-N
• SMILES： S1C=C(CN(CC2=CC=CC(N)=C2)C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline

Recent Advances in the Study of 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline (CAS: 1251200-06-2)

In recent years, the compound 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline (CAS: 1251200-06-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and aniline moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in microbial growth. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline exhibits potent inhibitory effects against bacterial DNA gyrase, a critical target for antibiotic development. The study utilized molecular docking and kinetic assays to confirm the compound's binding affinity and specificity, paving the way for its potential use as a novel antimicrobial agent.

Another area of interest is the compound's role in cancer therapy. Preliminary in vitro studies have revealed that 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers hypothesize that this effect is mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. Ongoing preclinical trials aim to validate these findings and assess the compound's safety profile in animal models.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline. A 2024 paper in *Organic Process Research & Development* reported a high-yield, scalable synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly significant for industrial-scale production, ensuring a consistent supply of the compound for further research and potential clinical applications.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to evaluate its long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline from bench to bedside.

In conclusion, 3-{methyl(1,3-thiazol-4-ylmethyl)aminomethyl}aniline (CAS: 1251200-06-2) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological activities and improved synthetic accessibility make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.